Cas no 1240567-49-0 (4-Bromo-2-[(butylamino)methyl]phenol hydrochloride)

• Product name: 4-Bromo-2-[(butylamino)methyl]phenol hydrochloride
• CAS No: 1240567-49-0
• MF: C₁₁H₁₇BrClNO
• MW: 294.615781545639
• MDL: MFCD16810401
• CID: 4690141

4-Bromo-2-[(butylamino)methyl]phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-[(butylamino)methyl]phenol hydrochloride
• Cl.CCCCNCC1=CC(Br)=CC=C1O

• MDL： MFCD16810401
• Inchi： 1S/C11H16BrNO.ClH/c1-2-3-6-13-8-9-7-10(12)4-5-11(9)14;/h4-5,7,13-14H,2-3,6,8H2,1H3;1H
• InChI Key： JQAMXNTWHPIXKS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CNCCCC)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 154
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-Bromo-2-[(butylamino)methyl]phenol hydrochloride

4-Bromo-2-[(butylamino)methyl]phenol hydrochloride (CAS No. 1240567-49-0)

4-Bromo-2-[(butylamino)methyl]phenol hydrochloride is a versatile organic compound with the CAS registry number 1240567-49-0. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and material science. The molecule consists of a phenol ring substituted with a bromine atom at the para position and a (butylamino)methyl group at the meta position, with the hydrochloride counterion balancing the charge.

The synthesis of 4-Bromo-2-[(butylamino)methyl]phenol hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution, aromatic substitution, and acid-base neutralization. Researchers have optimized these processes to achieve high yields and purity, ensuring the compound's reliability for downstream applications. Recent advancements in catalytic methods have further enhanced the efficiency of its production, making it more accessible for large-scale manufacturing.

One of the most promising areas of research for 4-Bromo-2-[(butylamino)methyl]phenol hydrochloride is its role in drug discovery. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant activities, which could be harnessed for developing new therapeutic agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound selectively inhibits certain inflammatory pathways, making it a candidate for treating chronic inflammatory diseases.

In addition to its pharmacological applications, 4-Bromo-2-[(butylamino)methyl]phenol hydrochloride has shown promise in agrochemical research. Its ability to modulate plant stress responses has led to investigations into its use as a plant growth regulator. A 2023 paper in *Plant Physiology* highlighted its role in enhancing crop resilience against abiotic stresses such as drought and salinity, suggesting its potential as an eco-friendly agricultural additive.

The material science community has also taken interest in 4-Bromo-2-[(butylamino)methyl]phenol hydrochloride due to its unique electronic properties. Researchers are exploring its use as a building block for advanced materials, such as conductive polymers and organic semiconductors. A 2023 study in *Advanced Materials* reported that incorporating this compound into polymer frameworks significantly improved their electrical conductivity, opening new avenues for flexible electronics.

From an analytical standpoint, the characterization of 4-Bromo-2-[(butylamino)methyl]phenol hydrochloride has been refined using modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These advancements ensure that the compound meets stringent quality control standards required for both academic and industrial applications.

Looking ahead, the continued exploration of 4-Bromo-2-[(butylamino)methyl]phenol hydrochloride is expected to unlock further applications across diverse industries. Its versatility as a chemical building block positions it as a valuable tool for scientists aiming to develop innovative solutions to global challenges in health, agriculture, and technology.